Cas no 90868-17-0 (Propanenitrile, 3-(4-aminophenoxy)-)

• Product Name: Propanenitrile, 3-(4-aminophenoxy)-
• CAS No: 90868-17-0
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 818008
• PubChem ID: 276282
• Update Time: 2025-04-19

Propanenitrile, 3-(4-aminophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3-(4-aminophenoxy)-
• 3-(4-aminophenoxy)propanenitrile
• DTXSID40298525
• 90868-17-0
• SCHEMBL11798746
• NSC123871
• AKOS010255525
• NSC-123871

• Inchi： 1S/C9H10N2O/c10-6-1-7-12-9-4-2-8(11)3-5-9/h2-5H,1,7,11H2
• InChI Key： LEYXQGDFCVWEGL-UHFFFAOYSA-N
• SMILES： O(CCC#N)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59Ų